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Compound of Interest

Compound Name: Akt-IN-2

Cat. No.: B8488691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of Akt-IN-2, a potent and selective allosteric inhibitor of Akt1 and Akt2 kinases.

Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of

experimental results.

Introduction
Akt-IN-2 is a small molecule inhibitor that targets the PI3K/Akt signaling pathway, a critical

regulator of cell survival, proliferation, and metabolism. Dysregulation of this pathway is

implicated in various diseases, including cancer. Accurate preparation of Akt-IN-2 stock

solutions is the first step toward reliable in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative information for Akt-IN-2.
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Property Value

Molecular Weight 580.68 g/mol

Solubility in DMSO 50 mg/mL

Recommended Solvent Dimethyl sulfoxide (DMSO), anhydrous

Recommended Storage -20°C, desiccated, protected from light

Experimental Protocol: Preparation of a 10 mM Akt-
IN-2 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Akt-IN-2 in DMSO.

Materials:

Akt-IN-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of Akt-IN-2 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of Akt-IN-2 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 5.807 mg of Akt-IN-2.

Calculation:
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Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.01 mol/L = 0.0001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.0001 mol x 580.68 g/mol = 0.0058068 g = 5.807 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the Akt-
IN-2 powder. For the example above, add 1 mL of DMSO.

Solubilization: Cap the vial tightly and vortex thoroughly for several minutes until the powder

is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can aid in

dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes. The aliquot volume will depend

on the requirements of your specific experiments.

Storage: Store the aliquots at -20°C, protected from light. A desiccated environment is

recommended for long-term storage.

Visualizations
Diagram 1: PI3K/Akt Signaling Pathway
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of Akt-IN-2.
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Diagram 2: Experimental Workflow for Akt-IN-2 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of Akt-IN-2.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Akt-IN-
2 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8488691#how-to-prepare-akt-in-2-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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